Cas no 1526663-36-4 (N-(1-methylpiperidin-4-yl)methylhydroxylamine)

• Product Name: N-(1-methylpiperidin-4-yl)methylhydroxylamine
• CAS No: 1526663-36-4
• MF: C₇H₁₆N₂O
• MW: 144.214741706848
• CID: 6226063
• PubChem ID: 82684411
• Update Time: 2025-05-20

N-(1-methylpiperidin-4-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(1-methylpiperidin-4-yl)methylhydroxylamine
• EN300-1829896
• N-[(1-methylpiperidin-4-yl)methyl]hydroxylamine
• AKOS021001948
• 1526663-36-4

• Inchi： 1S/C7H16N2O/c1-9-4-2-7(3-5-9)6-8-10/h7-8,10H,2-6H2,1H3
• InChI Key： JKBBHDQGPXWUOH-UHFFFAOYSA-N
• SMILES： ONCC1CCN(C)CC1

Computed Properties

• Exact Mass: 144.126263138g/mol
• Monoisotopic Mass: 144.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-(1-methylpiperidin-4-yl)methylhydroxylamine

Professional Introduction to N-(1-methylpiperidin-4-yl)methylhydroxylamine (CAS No. 1526663-36-4)

N-(1-methylpiperidin-4-yl)methylhydroxylamine, a compound with the chemical identifier CAS No. 1526663-36-4, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound has garnered considerable attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The molecular structure of this compound features a piperidine ring substituted with a methyl group at the 1-position and an hydroxylamine moiety at the 4-position, which contributes to its distinctive chemical behavior and biological activity.

The synthesis of N-(1-methylpiperidin-4-yl)methylhydroxylamine involves a series of carefully orchestrated chemical reactions that highlight the precision and expertise required in modern organic synthesis. The process typically begins with the functionalization of the piperidine ring, followed by the introduction of the hydroxylamine group. This synthetic route underscores the importance of selecting appropriate reagents and catalysts to ensure high yield and purity, which are critical for pharmaceutical applications.

Recent research has demonstrated that N-(1-methylpiperidin-4-yl)methylhydroxylamine exhibits promising biological activity, particularly in the context of modulating enzyme function and receptor interactions. Studies have shown that this compound can interact with various biological targets, including enzymes involved in metabolic pathways and signaling cascades. The ability to modulate these pathways makes N-(1-methylpiperidin-4-yl)methylhydroxylamine a valuable candidate for further investigation in drug discovery programs.

One of the most intriguing aspects of N-(1-methylpiperidin-4-yl)methylhydroxylamine is its potential role in addressing complex diseases by targeting multiple pathways simultaneously. For instance, research indicates that this compound may have therapeutic implications in neurological disorders, where modulation of enzyme activity and receptor binding can lead to significant improvements in patient outcomes. Additionally, its structural features suggest potential applications in anti-inflammatory and anticancer therapies, areas where precise molecular interactions are crucial for efficacy.

The pharmacokinetic properties of N-(1-methylpiperidin-4-yl)methylhydroxylamine are also under active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary studies suggest that the compound exhibits favorable pharmacokinetic profiles, which could enhance its bioavailability and reduce dosing frequency. These findings are particularly encouraging for the development of long-term treatment strategies.

In conclusion, N-(1-methylpiperidin-4-yl)methylhydroxylamine (CAS No. 1526663-36-4) represents a compelling compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with promising biological activity, make it a valuable asset for further exploration in drug discovery. As research continues to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a crucial role in addressing some of today's most challenging medical conditions.